Cas no 2229086-11-5 (2-(oxiran-2-yl)methylimidazo1,2-apyridine)
2-(oxiran-2-yl)methylimidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(oxiran-2-yl)methylimidazo1,2-apyridine
- EN300-1773260
- 2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine
- 2229086-11-5
-
- Inchi: 1S/C10H10N2O/c1-2-4-12-6-8(5-9-7-13-9)11-10(12)3-1/h1-4,6,9H,5,7H2
- InChI Key: GRIXVZLAXAQQCD-UHFFFAOYSA-N
- SMILES: O1CC1CC1=CN2C=CC=CC2=N1
Computed Properties
- Exact Mass: 174.079312947g/mol
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 29.8Ų
2-(oxiran-2-yl)methylimidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773260-0.05g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 0.05g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1773260-0.1g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 0.1g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1773260-0.25g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 0.25g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1773260-0.5g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 0.5g |
$1577.0 | 2023-09-20 | ||
| Enamine | EN300-1773260-1.0g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 1g |
$1643.0 | 2023-05-23 | ||
| Enamine | EN300-1773260-2.5g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 2.5g |
$3220.0 | 2023-09-20 | ||
| Enamine | EN300-1773260-5.0g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 5g |
$4764.0 | 2023-05-23 | ||
| Enamine | EN300-1773260-10.0g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 10g |
$7065.0 | 2023-05-23 | ||
| Enamine | EN300-1773260-1g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 1g |
$1643.0 | 2023-09-20 | ||
| Enamine | EN300-1773260-5g |
2-[(oxiran-2-yl)methyl]imidazo[1,2-a]pyridine |
2229086-11-5 | 5g |
$4764.0 | 2023-09-20 |
2-(oxiran-2-yl)methylimidazo1,2-apyridine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-(oxiran-2-yl)methylimidazo1,2-apyridine
Introduction to 2-(Oxiran-2-yl)methylimidazo[1,2-a]pyridine (CAS No. 2229086-11-5)
2-(Oxiran-2-yl)methylimidazo[1,2-a]pyridine (CAS No. 2229086-11-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive imidazo[1,2-a]pyridine core and an oxirane functional group, holds potential for a wide range of applications, from the synthesis of complex organic molecules to the development of novel therapeutic agents.
The structure of 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine is particularly noteworthy. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the oxirane ring introduces additional reactivity and functionalization opportunities, making this compound a valuable building block in synthetic chemistry. The combination of these features provides a robust platform for the design and synthesis of new molecules with tailored properties.
In recent years, significant progress has been made in understanding the synthesis and reactivity of 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine. Researchers have developed efficient synthetic routes to access this compound, often employing transition-metal-catalyzed reactions and multistep sequences that highlight the versatility of modern synthetic methods. For instance, a recent study published in the Journal of Organic Chemistry reported a palladium-catalyzed coupling reaction that efficiently produced 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine with high yields and excellent regioselectivity.
The biological activity of 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine has also been extensively investigated. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, a study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine exhibit significant antiproliferative activity against cancer cell lines. This finding highlights the potential of this compound as a lead structure for the development of new anticancer agents.
In addition to its therapeutic potential, 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine has been explored for its use in materials science. The unique electronic properties and structural features of this compound make it suitable for applications in organic electronics and photovoltaic devices. Researchers have synthesized derivatives with enhanced electronic properties and demonstrated their utility in organic light-emitting diodes (OLEDs) and solar cells.
The environmental impact of chemical compounds is an important consideration in modern research. Studies on the environmental fate and toxicity of 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine are ongoing to ensure its safe use in various applications. Preliminary data suggest that this compound has low environmental persistence and toxicity, making it a promising candidate for industrial and pharmaceutical applications.
In conclusion, 2-(oxiran-2-yl)methylimidazo[1,2-a]pyridine (CAS No. 2229086-11-5) is a multifaceted compound with significant potential in multiple fields. Its unique structure and reactivity make it an attractive building block for synthetic chemists, while its biological activity positions it as a promising lead structure for drug discovery. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.
2229086-11-5 (2-(oxiran-2-yl)methylimidazo1,2-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)